N-[2-(1-cyclohexen-1-yl)ethyl]-N'-(2-ethoxyphenyl)ethanediamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C18H24N2O3/c1-2-23-16-11-7-6-10-15(16)20-18(22)17(21)19-13-12-14-8-4-3-5-9-14/h6-8,10-11H,2-5,9,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: ORUNBLPOMHMDDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCCC2=CCCCC2
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-N'-(2-ethoxyphenyl)ethanediamide, commonly known as CYCLOHEX, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic cannabinoid that has been found to have potential therapeutic applications in various medical conditions.

Mechanism of Action

CYCLOHEX acts on the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, inflammation, and neuronal activity. It binds to the CB1 and CB2 receptors, which are present in the brain, immune system, and other tissues. This binding leads to a decrease in the release of neurotransmitters and cytokines, resulting in the observed effects of CYCLOHEX.
Biochemical and Physiological Effects:
CYCLOHEX has been found to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. CYCLOHEX has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, CYCLOHEX has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of CYCLOHEX is its high potency and selectivity for the CB1 and CB2 receptors. This allows for precise targeting of the endocannabinoid system and reduces the risk of off-target effects. However, one of the limitations of CYCLOHEX is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on CYCLOHEX. One area of interest is the development of novel formulations that improve the solubility and bioavailability of CYCLOHEX. Another area of research is the investigation of the potential use of CYCLOHEX in the treatment of neurodegenerative diseases. Additionally, the role of CYCLOHEX in modulating the immune system and its potential use in the treatment of autoimmune diseases is an area of active research.
Conclusion:
In conclusion, CYCLOHEX is a synthetic cannabinoid that has potential therapeutic applications in various medical conditions. Its high potency and selectivity for the CB1 and CB2 receptors make it a promising candidate for further research. Future studies on CYCLOHEX may lead to the development of novel treatments for pain, inflammation, cancer, and neurodegenerative diseases.

Synthesis Methods

The synthesis of CYCLOHEX involves the reaction of 2-(1-cyclohexen-1-yl)ethanamine with 2-ethoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography. The yield of CYCLOHEX is approximately 50%.

Scientific Research Applications

CYCLOHEX has been studied extensively for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and anti-cancer properties. CYCLOHEX has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.